4-(Chloromethyl)-3-methylpyridine hydrochloride

• CAS: 117934-36-8

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(Chloromethyl)-3-methylpyridine hydrochloride: A Cornerstone Intermediate in Modern Pharmaceutical Synthesis

This guide provides an in-depth exploration of 4-(Chloromethyl)-3-methylpyridine hydrochloride, a pivotal chemical intermediate. We will delve into its synthesis, core reactivity, and critical role in the manufacturing of high-value active pharmaceutical ingredients (APIs), particularly proton pump inhibitors (PPIs). This document is intended for researchers, chemists, and professionals in the field of drug development and chemical synthesis, offering both foundational knowledge and practical, field-proven insights.

Introduction: The Strategic Importance of a Versatile Pyridine Building Block

4-(Chloromethyl)-3-methylpyridine hydrochloride is a substituted pyridine derivative that has emerged as a crucial building block in organic synthesis. Its strategic importance lies in the reactive chloromethyl group attached to the pyridine ring, which acts as a potent electrophile. This reactivity allows for the facile formation of new carbon-heteroatom bonds, a common and essential transformation in the construction of complex molecular architectures found in many pharmaceuticals.

The hydrochloride salt form enhances the compound's stability and handling characteristics, making it suitable for large-scale industrial applications. While it is an important intermediate for various agricultural and medicinal chemicals, its most prominent application is in the synthesis of several widely prescribed proton pump inhibitors (PPIs), a class of drugs that manage acid-related gastrointestinal disorders.[1][2]

Synthesis and Molecular Elucidation

The industrial synthesis of 4-(Chloromethyl)-3-methylpyridine hydrochloride is a multi-step process designed for efficiency, scalability, and cost-effectiveness. A common and illustrative pathway begins with a readily available starting material, such as 3-methylpyridine (3-picoline), and proceeds through several key transformations.

A representative synthetic approach involves the following stages:

• Oxidation: The methyl group at the 4-position of a pyridine precursor is oxidized to a carboxylic acid.

• Esterification: The resulting carboxylic acid is then converted to its corresponding methyl ester.

• Reduction: The ester is subsequently reduced to a hydroxymethyl group.

• Chlorination: The final step involves the chlorination of the hydroxymethyl group, typically using a chlorinating agent like thionyl chloride (SOCl₂), to yield the desired 4-(Chloromethyl)-3-methylpyridine, which is then isolated as its hydrochloride salt.[1][2]

The causality behind these steps is rooted in fundamental organic chemistry principles. The initial oxidation and subsequent transformations are necessary to introduce a functional group (the hydroxymethyl group) that can be readily converted to the desired chloromethyl moiety. Thionyl chloride is a preferred reagent for the final chlorination step due to its high reactivity and the fact that its byproducts (SO₂ and HCl) are gaseous, which simplifies the purification of the final product.

Visualizing the Synthetic Pathway

The following diagram illustrates a generalized synthetic route to chloromethylpyridine hydrochlorides, showcasing the sequence of chemical transformations.

Caption: Generalized synthetic pathway for 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Core Application: The Linchpin in Proton Pump Inhibitor (PPI) Synthesis

The primary industrial application of 4-(Chloromethyl)-3-methylpyridine hydrochloride is as a key intermediate in the synthesis of proton pump inhibitors (PPIs).[3][4] These drugs, including blockbuster medications like omeprazole, esomeprazole, and rabeprazole, function by irreversibly inhibiting the H⁺/K⁺-ATPase (proton pump) in gastric parietal cells.[3][4][5]

The core structure of these PPIs consists of a substituted pyridine ring linked to a benzimidazole moiety via a methylsulfinyl bridge. The synthesis of this crucial linkage is achieved through a nucleophilic substitution reaction where the 4-(Chloromethyl)-3-methylpyridine hydrochloride provides the electrophilic pyridine component.

The general reaction involves the coupling of the chloromethylpyridine intermediate with a substituted 2-mercaptobenzimidazole in the presence of a base. This reaction forms a thioether linkage, which is subsequently oxidized to the final sulfoxide (the active form of the drug).

Mechanism of Action in Synthesis

The reaction proceeds via a classic SN2 mechanism. The basic conditions deprotonate the thiol group of the 2-mercaptobenzimidazole, forming a highly nucleophilic thiolate anion. This anion then attacks the electrophilic carbon of the chloromethyl group on the pyridine ring, displacing the chloride leaving group and forming the desired thioether bond. The choice of base and solvent is critical to ensure high yields and minimize side reactions.

Experimental Protocol: Synthesis of a Rabeprazole Precursor

This section provides a detailed, self-validating protocol for the synthesis of 2-[[(4-(3-methoxypropoxy)-3-methyl-2-pyridinyl)methyl]thio]-1H-benzimidazole, a key intermediate in the production of Rabeprazole, showcasing the practical application of a related chloromethylpyridine intermediate.[6]

Objective: To synthesize the thioether precursor of Rabeprazole by coupling 2-chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine with 2-mercaptobenzimidazole.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Molar Eq.
2-Chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine	229.70	1.0
2-Mercaptobenzimidazole	150.20	1.05
Sodium Hydroxide (NaOH)	40.00	1.1
Methanol (Solvent)	-	-
Water	-	-

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer

• Condenser

• Heating mantle

• Buchner funnel and filtration apparatus

Procedure:

• Reaction Setup: In a 1000 mL three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and condenser, dissolve 100g of 2-chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine in 500 mL of methanol.

• Addition of Reagents: To the stirred solution, add 64g of 2-mercaptobenzimidazole followed by 18.7g of sodium hydroxide.

• Reaction Conditions: Heat the reaction mixture to 40-50 °C and maintain this temperature for 1 hour, with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, add 300 mL of water to the flask. Reduce the volume of the solvent by concentrating under reduced pressure to remove the methanol.

• Precipitation and Filtration: Add another 500 mL of water to the remaining aqueous mixture and cool to 20-25 °C. The product will precipitate as a solid. Collect the solid by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected solid with water and allow it to drain thoroughly to yield the desired thioether intermediate.[6] A yield of approximately 97% with a purity of over 99% (by HPLC) can be expected.[6]

Safety Precautions:

• Handle sodium hydroxide with care as it is corrosive.

• Perform the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Workflow Visualization

The following diagram outlines the experimental workflow for the synthesis of the PPI precursor.

Caption: Experimental workflow for the synthesis of a key PPI thioether intermediate.

Conclusion

4-(Chloromethyl)-3-methylpyridine hydrochloride stands as a testament to the enabling power of well-designed chemical intermediates. Its robust synthesis and precisely tuned reactivity have made it an indispensable component in the production of a vital class of pharmaceuticals. The methodologies outlined in this guide, from its synthesis to its application in forming the core structure of proton pump inhibitors, highlight the blend of fundamental chemical principles and process optimization that drives modern pharmaceutical manufacturing. For researchers and drug development professionals, a thorough understanding of this intermediate's properties and reaction dynamics is essential for both leveraging its current applications and innovating future synthetic strategies.

References

• CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride.
• CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride.

• Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry. [Link]

• CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.

• Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. SciSpace. [Link]

• Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine (2013). SciSpace. [Link]

• 2-(Chloromethyl)-4-methoxy-3-methylpyridine--hydrogen chloride (1/1). PubChem. [Link]

• Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: N-Alkylation using 4-(Chloromethyl)-3-methylpyridine hydrochloride

Introduction: The Strategic Importance of the Pyridine Moiety

In the landscape of medicinal chemistry and drug development, the pyridine scaffold is a privileged structure, integral to numerous FDA-approved therapeutics. Its unique electronic properties, ability to act as a hydrogen bond acceptor, and metabolic stability make it a cornerstone of rational drug design. The targeted introduction of substituted pyridine fragments is a key strategy for modulating the pharmacokinetic and pharmacodynamic profiles of lead compounds.

4-(Chloromethyl)-3-methylpyridine hydrochloride serves as a valuable and highly reactive electrophilic building block for this purpose. It enables the direct installation of the (3-methylpyridin-4-yl)methyl group onto a wide range of nucleophiles. This guide provides an in-depth exploration of the scientific principles governing its use in N-alkylation reactions and delivers detailed, field-proven protocols for its successful application.

Reagent Profile and Handling

4-(Chloromethyl)-3-methylpyridine hydrochloride is a solid material that requires careful handling due to its reactivity and potential hazards.

Property	Value	Reference
CAS Number	117934-36-8	[1]
Molecular Formula	C₇H₉Cl₂N	[2]
Molecular Weight	178.06 g/mol	[1]
Appearance	White to off-white solid	[1]
Storage Conditions	Store under inert atmosphere at 2-8°C	[1]
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H332: Harmful if inhaled.	[2]

Expert Insight on Handling: The hydrochloride salt form enhances the stability of the compound for storage but also means it is sensitive to moisture and requires the use of a base in reactions.[3] Always handle this reagent in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4] Due to its hygroscopic nature, it is crucial to minimize its exposure to the atmosphere by using a dry, inert gas (like nitrogen or argon) during weighing and reaction setup.

Scientific Principles: A Mechanistic Approach

Understanding the underlying mechanism is critical for troubleshooting and optimizing N-alkylation reactions. The reaction of 4-(chloromethyl)-3-methylpyridine hydrochloride with a nitrogen nucleophile (e.g., a primary or secondary amine) is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[5]

3.1 The SN2 Pathway and the Role of the Base

The reaction proceeds through a concerted, single-step mechanism where the nucleophilic amine attacks the electrophilic carbon of the chloromethyl group, displacing the chloride leaving group.

The causality behind the key experimental choices is as follows:

• Neutralization: The reagent is a hydrochloride salt. The first role of the base is to neutralize this salt, liberating the free pyridine base. While the pyridine nitrogen is generally not the site of alkylation in this context, its protonation state can affect the reagent's solubility and overall reactivity.

• Nucleophile Activation: For the N-alkylation to occur, the nucleophile (the amine) must have a lone pair of electrons available for attack. The base deprotonates the amine, increasing its nucleophilicity and making it a more potent reactant.

• Byproduct Quenching: The reaction generates one equivalent of hydrochloric acid (HCl) as the amine attacks the chloromethyl group and displaces the chloride ion. The base is essential to neutralize this newly formed acid, preventing it from protonating the starting amine and shutting down the reaction.

Therefore, a minimum of two equivalents of base are stoichiometrically required. In practice, a slight excess (2.2 to 3.0 equivalents) is often used to ensure the reaction goes to completion.

3.2 Diagram: General Mechanism of N-Alkylation

Caption: The two-step process of amine deprotonation and subsequent SN2 attack.

3.3 Optimizing Key Reaction Parameters

• Choice of Base: The selection of the base is critical and depends on the pKa of the amine nucleophile.

  • Inorganic Bases (K₂CO₃, Cs₂CO₃): These are excellent choices for most primary and secondary aliphatic amines. They are inexpensive and easily removed during aqueous work-up. Potassium carbonate (K₂CO₃) is a common and effective choice.[6] Cesium carbonate (Cs₂CO₃) is more soluble in organic solvents and can accelerate reactions with less reactive nucleophiles.[7]

  • Organic Bases (Triethylamine, DIPEA): These are non-nucleophilic amine bases that are soluble in organic solvents. They are often used when a homogeneous reaction mixture is desired. Diisopropylethylamine (DIPEA), also known as Hünig's base, is particularly useful as its steric bulk prevents it from acting as a competing nucleophile.

  • Strong Bases (t-BuOK, NaH): For weakly nucleophilic amines, such as anilines or certain heterocycles, a stronger base may be required to achieve sufficient deprotonation.[8]

• Choice of Solvent: The solvent must be able to dissolve the reactants and be inert to the reaction conditions. Polar aprotic solvents are ideal for SN2 reactions as they solvate the cation of the base while leaving the anion relatively "naked" and reactive.

  • Dimethylformamide (DMF): An excellent, highly polar solvent that dissolves a wide range of substrates and inorganic bases. It is often the solvent of choice for these reactions.[6]

  • Acetonitrile (ACN): Another good polar aprotic solvent. It has a lower boiling point than DMF, which can simplify product isolation.[7]

  • Dimethyl Sulfoxide (DMSO): A highly polar solvent that can accelerate sluggish reactions, but its high boiling point can make removal difficult.[8]

Detailed Application Protocols

The following protocols provide a robust starting point for researchers. Optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates.

4.1 Diagram: General Experimental Workflow

Caption: A standard workflow for N-alkylation reactions.

4.2 Protocol 1: N-Alkylation of a Primary Aliphatic Amine (e.g., Benzylamine)

This protocol details a standard procedure using potassium carbonate in DMF.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount (for 1 mmol scale)
Benzylamine	107.15	1.0	107 mg (103 µL)
4-(Chloromethyl)-3-methylpyridine HCl	178.06	1.1	196 mg
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.5	345 mg
N,N-Dimethylformamide (DMF), anhydrous	-	-	5 mL

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous DMF (to achieve a concentration of ~0.2 M) via syringe.

• Inert Atmosphere: Purge the flask with nitrogen or argon and maintain a positive pressure.

• Reagent Addition: Stir the suspension for 15 minutes at room temperature. Then, add 4-(chloromethyl)-3-methylpyridine hydrochloride (1.1 eq) portion-wise over 5 minutes. A mild exotherm may be observed.

• Reaction: Heat the reaction mixture to 60-70 °C and stir.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture into water (10-fold the volume of DMF used).

• Extraction: Extract the aqueous phase with a suitable organic solvent, such as ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure N-((3-methylpyridin-4-yl)methyl)benzenemethanamine.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

4.3 Protocol 2: N-Alkylation of a Weakly Nucleophilic Amine (e.g., 4-Chloroaniline)

This protocol is adapted for less reactive amines, requiring more forcing conditions.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount (for 1 mmol scale)
4-Chloroaniline	127.57	1.0	128 mg
4-(Chloromethyl)-3-methylpyridine HCl	178.06	1.2	214 mg
Cesium Carbonate (Cs₂CO₃), anhydrous	325.82	2.5	815 mg
N,N-Dimethylformamide (DMF), anhydrous	-	-	5 mL

Step-by-Step Procedure:

• Setup and Solvent: Follow steps 1-3 from Protocol 1, using 4-chloroaniline and cesium carbonate.

• Reagent Addition: Add the 4-(chloromethyl)-3-methylpyridine hydrochloride (1.2 eq).

• Reaction: Heat the reaction to a higher temperature, typically 90-110 °C.

• Monitoring: Due to lower reactivity, these reactions may require longer times (12-24 hours). Monitor closely by LC-MS.

• Work-up, Purification, and Validation: Follow steps 7-11 from Protocol 1.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive base (hydrated). 2. Insufficient temperature. 3. Low nucleophilicity of the amine.	1. Use freshly dried, anhydrous base. 2. Increase the reaction temperature in 10-20 °C increments. 3. Switch to a stronger base (e.g., from K₂CO₃ to Cs₂CO₃ or t-BuOK).
Side Product Formation	1. Over-alkylation (for primary amines). 2. Reagent decomposition at high temperatures.	1. Use a larger excess of the primary amine (if feasible) or add the alkylating agent slowly at a lower temperature. 2. Reduce the reaction temperature and extend the reaction time.
Difficult Purification	1. Residual DMF in the crude product. 2. Product is highly polar.	1. Ensure thorough washing with water/brine during work-up. Co-evaporate with a high-boiling solvent like toluene. 2. Use a more polar eluent system for chromatography (e.g., methanol in dichloromethane).

Conclusion

4-(Chloromethyl)-3-methylpyridine hydrochloride is a potent and versatile reagent for incorporating the 3-methylpyridine-4-methyl scaffold into molecules of interest. A thorough understanding of the SN2 mechanism and the critical role of base and solvent selection allows for the rational design of efficient N-alkylation protocols. By carefully controlling reaction parameters and employing the robust procedures outlined in this guide, researchers can reliably synthesize a diverse array of N-alkylated products, accelerating progress in drug discovery and chemical synthesis.

References

• Royal Society of Chemistry. (n.d.). N-alkylation of Amines with primary/secondary alcohols using novel Cobalt(II) inverse triazolyl-pyridine complex.
• PubMed. (n.d.). N-alkylation of amino acid residues by chloromethyl groups. A potential side reaction in the solid phase peptide synthesis.
• ResearchGate. (n.d.). N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology.
• Sciencemadness.org. (2022, March 3). Best Conditions For N-Alkylation?
• Biosynth. (n.d.). 4-Chloro-2-(chloromethyl)-3-methylpyridine.
• Google Patents. (n.d.). CN113214146A - Process for the N-alkylation of aminopyridines.
• National Institutes of Health (NIH). (n.d.). Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds.
• FABAD Journal of Pharmaceutical Sciences. (n.d.). N-Alkylation of Some Imidazopyridines.
• SpringerLink. (n.d.). Modification of Heterocyclic Bases. Reactions at Pyridine Nitrogens.
• ECHEMI. (n.d.). 4-Chloro-3-methylpyridine hydrochloride SDS, 19524-08-4 Safety Data Sheets.
• ResearchGate. (n.d.). Catalytic N-Alkylation of Anilines.
• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide.
• Pipzine Chemicals. (n.d.). 3-(Chloromethyl)pyridine Hydrochloride Supplier China.
• Sigma-Aldrich. (n.d.). 4-(Chloromethyl)-3-methylpyridine hydrochloride.
• InterContinental Warszawa. (n.d.). 4-(Chloromethyl)-3-methylpyridine hydrochloride.

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• 1. 4-(Chloromethyl)-3-methylpyridine hydrochloride | 117934-36-8 [sigmaaldrich.com]
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• 3. 3-(Chloromethyl)pyridine Hydrochloride Supplier China | High Purity CAS 6959-48-4 | Specifications, Uses, Safety Data [pipzine-chem.com]
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• 5. N-alkylation - Wordpress [reagents.acsgcipr.org]
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• 7. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

using 4-(Chloromethyl)-3-methylpyridine hydrochloride as a building block in synthesis

An Application Guide for the Synthetic Utility of 4-(Chloromethyl)-3-methylpyridine Hydrochloride

Introduction: Unlocking Synthetic Potential

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 4-(Chloromethyl)-3-methylpyridine hydrochloride has emerged as a versatile and highly valuable intermediate, particularly in the realms of pharmaceutical and agrochemical development.[1][2] Its utility stems from a unique combination of structural features: a pyridine core, a reactive chloromethyl group at the 4-position, and a methyl substituent at the 3-position. The hydrochloride salt form enhances the compound's stability and handling characteristics.

This guide provides an in-depth exploration of 4-(Chloromethyl)-3-methylpyridine hydrochloride as a synthetic building block. We will delve into its core reactivity, present detailed, field-tested protocols for its application, and highlight its role in the synthesis of high-value molecules. The information herein is curated for researchers, scientists, and drug development professionals to facilitate and inspire innovation in their synthetic endeavors.

Physicochemical Properties & Safe Handling

A thorough understanding of a reagent's properties and safety requirements is the foundation of any successful and safe laboratory operation.

Property	Value
Chemical Name	4-(Chloromethyl)-3-methylpyridine hydrochloride
Synonyms	4-Chloro-3-picoline hydrochloride
Molecular Formula	C₇H₈ClN · HCl
Molecular Weight	178.06 g/mol
CAS Number	19524-08-4
Appearance	White to off-white crystalline powder
Melting Point	165-169 °C[3]

Safety & Handling Protocols

4-(Chloromethyl)-3-methylpyridine hydrochloride is classified as a hazardous substance and must be handled with appropriate precautions.[3]

• Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] It is also harmful if swallowed.[4]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side-shields, and a lab coat.[3] When handling the solid, especially outside of a fume hood, respiratory protection may be necessary to avoid inhaling dust.[5][6]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[3] Avoid breathing dust.[6] Prevent contact with skin and eyes. After handling, wash hands and any exposed skin thoroughly.[4][7]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6] Keep away from incompatible materials such as strong oxidizing agents.[6]

• First Aid Measures:

  • If on skin: Wash with plenty of water. If irritation occurs, seek medical attention.[3]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[3]

  • If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center.[8]

Core Reactivity: The Nucleophilic Substitution Pathway

The primary synthetic value of 4-(Chloromethyl)-3-methylpyridine hydrochloride lies in the reactivity of the chloromethyl group. This group acts as an excellent electrophile, readily undergoing nucleophilic substitution reactions.

Causality of Reactivity: The carbon atom of the chloromethyl group is attached to the pyridine ring, making it a "benzylic-like" position. This position is activated towards nucleophilic attack for two key reasons:

• Good Leaving Group: The chloride ion (Cl⁻) is a stable leaving group, facilitating the substitution reaction.

• Stabilization of Transition State: The electron-withdrawing nature of the pyridine ring helps to stabilize the partial negative charge that develops on the chlorine atom in the transition state of an Sₙ2 reaction.

The hydrochloride form means the pyridine nitrogen is protonated. In most substitution reactions, a base must be added. The base serves a dual purpose: it neutralizes the hydrochloride to free the pyridine nitrogen and, more importantly, it deprotonates the incoming nucleophile (e.g., an amine, thiol, or alcohol) to increase its nucleophilicity.

Caption: Core reactivity via Sₙ2 nucleophilic substitution.

Applications in Pharmaceutical and Agrochemical Synthesis

This building block is a key intermediate in the synthesis of a wide range of biologically active compounds.[1][9][10]

• Pharmaceuticals: It is a crucial component in the synthesis of proton pump inhibitors (PPIs) like Pantoprazole, which are used to treat acid-related stomach conditions.[11] The pyridine moiety is a common scaffold in medicinal chemistry, and the chloromethyl handle allows for the straightforward introduction of this core into larger molecules.[12]

• Agrochemicals: The compound serves as an intermediate in the formulation of various pesticides, herbicides, and fungicides.[1][2][10] The pyridine ring system is present in many commercial agrochemicals, and this reagent provides an efficient route for their synthesis.

Detailed Experimental Protocols

The following protocols are generalized procedures that serve as a robust starting point for synthesis. Researchers should optimize conditions for their specific substrates.

Protocol 1: N-Alkylation (Synthesis of 3-methyl-4-(aminomethyl)pyridine derivatives)

This protocol details the reaction of 4-(Chloromethyl)-3-methylpyridine hydrochloride with a primary or secondary amine.

Rationale: The reaction proceeds via a standard Sₙ2 mechanism. A base is required to deprotonate the amine nucleophile, increasing its reactivity, and to neutralize the HCl salt of the starting material. The choice of solvent depends on the solubility of the reactants and the desired reaction temperature.

Materials:

• 4-(Chloromethyl)-3-methylpyridine hydrochloride (1.0 eq)

• Amine (primary or secondary, 1.1 - 1.5 eq)

• Base (e.g., Potassium Carbonate K₂CO₃, 2.5 eq; or Triethylamine Et₃N, 2.2 eq)

• Solvent (e.g., Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF))

• Ethyl acetate (EtOAc)

• Water (H₂O), Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the amine (1.1 eq), the base (e.g., K₂CO₃, 2.5 eq), and the chosen solvent (MeCN or DMF).

• Addition of Electrophile: To this stirring suspension/solution, add 4-(Chloromethyl)-3-methylpyridine hydrochloride (1.0 eq) portion-wise at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat as required (e.g., 50-80 °C) to drive the reaction to completion.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up (if using MeCN): Once complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure. Partition the residue between water and ethyl acetate.

• Work-up (if using DMF): Pour the reaction mixture into a separatory funnel containing water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers from either work-up. Wash sequentially with water and then brine. This removes any remaining DMF and inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-alkylated product.

Protocol 2: S-Alkylation (Synthesis of 3-methyl-4-(thiomethyl)pyridine derivatives)

This protocol outlines the reaction with a thiol nucleophile to form a thioether linkage.

Rationale: Thiols are potent nucleophiles, especially after deprotonation to the thiolate. A strong base like sodium hydride (NaH) or a hydroxide base is typically used to generate the thiolate in situ before adding the electrophile.

Materials:

• 4-(Chloromethyl)-3-methylpyridine hydrochloride (1.0 eq)

• Thiol (e.g., thiophenol, benzyl thiol, 1.1 eq)

• Base (e.g., Sodium Hydride (NaH, 60% dispersion in oil), 1.2 eq; or Sodium Hydroxide (NaOH), 1.2 eq)

• Anhydrous Solvent (e.g., Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF))

• Dichloromethane (DCM)

• Water, Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Thiolate Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the thiol (1.1 eq) and anhydrous solvent (THF or DMF). Cool the solution to 0 °C in an ice bath.

• Base Addition: Carefully add the base (e.g., NaH, 1.2 eq) portion-wise. Caution: NaH reacts with moisture to produce flammable H₂ gas. Allow the mixture to stir at 0 °C for 20-30 minutes to ensure complete formation of the thiolate.

• Addition of Electrophile: Add 4-(Chloromethyl)-3-methylpyridine hydrochloride (1.0 eq) to the reaction mixture, either as a solid or as a solution in a minimal amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Quenching: Once complete, carefully quench the reaction by slowly adding water at 0 °C to destroy any excess NaH.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with dichloromethane (DCM).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography or recrystallization.

Caption: General experimental workflow for synthesis.

Summary of Reaction Conditions

The versatility of this building block allows for a range of reaction conditions. The following table provides a starting point for methodology development.

Nucleophile (Nu-H)	Base	Solvent	Typical Temp.	Typical Time
Primary/Secondary Amine	K₂CO₃, Et₃N	MeCN, DMF	25 - 80 °C	2 - 24 h
Thiol	NaH, NaOH	THF, DMF	0 - 25 °C	1 - 12 h
Alcohol/Phenol	NaH, K₂CO₃	THF, DMF	25 - 100 °C	4 - 24 h
Carboxylate	Cs₂CO₃, K₂CO₃	DMF, DMSO	50 - 100 °C	6 - 18 h

Conclusion

4-(Chloromethyl)-3-methylpyridine hydrochloride is a robust and reliable building block for introducing the 3-methyl-4-pyridinylmethyl moiety into organic molecules. Its well-defined reactivity, primarily through nucleophilic substitution, makes it a predictable and valuable tool for synthetic chemists. The protocols and data presented in this guide provide a comprehensive framework for its effective use. By understanding its properties, handling requirements, and reaction characteristics, researchers can confidently leverage this reagent to accelerate their synthetic programs in drug discovery and agrochemical development.

References

• Google Patents. (2015). CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride.
• Google Patents. (2015). CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride.

• Oriental Journal of Chemistry. (2017). Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-(Chloromethyl)pyridine hydrochloride. Retrieved from [Link]

• SciSpace. (2013). Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.

• Semantic Scholar. (2019). Flow Synthesis of Vaborbactam. Retrieved from [Link]

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Application Notes & Protocols: Strategic Synthesis of Pharmaceutical Intermediates Utilizing 4-(Chloromethyl)-3-methylpyridine Hydrochloride

Abstract

4-(Chloromethyl)-3-methylpyridine hydrochloride is a pivotal heterocyclic building block in modern medicinal chemistry, primarily valued for its role as a reactive electrophile. Its structure is a cornerstone in the synthesis of numerous Active Pharmaceutical Ingredients (APIs), most notably the proton pump inhibitor (PPI) class of drugs used to treat acid-related gastrointestinal disorders.[1][2][3] This guide provides an in-depth exploration of the strategic application of this reagent, moving beyond simple procedural outlines to elucidate the underlying chemical principles, safety protocols, and practical considerations essential for successful and reproducible synthesis. We present a detailed, validated protocol for the synthesis of a key benzimidazole intermediate for Rabeprazole, a widely prescribed PPI, to serve as a practical exemplar of the reagent's utility.

Reagent Profile: 4-(Chloromethyl)-3-methylpyridine Hydrochloride

A thorough understanding of the starting material is fundamental to its effective use. This section details the key characteristics and handling requirements of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Physicochemical and Safety Data

Proper handling and storage are critical due to the reagent's reactive and hazardous nature.[4] It is a corrosive solid that is harmful if swallowed, inhaled, or absorbed through the skin, causing severe burns and eye damage.[5][6] Always handle this compound within a fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][7]

Property	Value	Source
CAS Number	1822-51-1 (for hydrochloride)	[4]
Molecular Formula	C₇H₈ClN · HCl	[8]
Molecular Weight	178.06 g/mol	[8]
Appearance	White to off-white crystalline solid
Melting Point	~144 °C
Solubility	Soluble in water
Storage	Store in a cool, dry, well-ventilated place away from incompatible materials like strong oxidizing agents. Keep container tightly sealed as it is hygroscopic.[4]	[4]
Hazards	Corrosive (H290, H314), Harmful if swallowed (H302)

Synthetic Origin and Chemical Reactivity

4-(Chloromethyl)-3-methylpyridine hydrochloride is typically synthesized from 3,4-lutidine (3,4-dimethylpyridine). A common industrial route involves the chlorination of the 4-methyl group, often using reagents like thionyl chloride (SOCl₂) or trichloroisocyanuric acid (TCCA) after initial functionalization.[1][9][10]

The primary utility of this reagent stems from the electrophilic nature of the benzylic carbon in the chloromethyl group. The electron-withdrawing pyridine ring enhances its reactivity towards nucleophilic substitution (Sₙ2) reactions. This makes it an excellent alkylating agent for a wide range of nucleophiles, including thiols, amines, and alcohols, which is the foundational reaction for its use in pharmaceutical synthesis.[11][12]

Core Application: Synthesis of a Rabeprazole Thioether Intermediate

This section provides a detailed protocol for the synthesis of 2-[[[4-chloro-3-methyl-2-pyridinyl]methyl]thio]-1H-benzimidazole, a direct precursor in the manufacture of Rabeprazole and related PPIs.[13]

Mechanistic Rationale: The Sₙ2 Pathway

The core of this synthesis is a classic bimolecular nucleophilic substitution (Sₙ2) reaction. The process begins with the deprotonation of the thiol group of 2-mercaptobenzimidazole by a base (e.g., sodium hydroxide) to form a highly nucleophilic thiolate anion. This anion then attacks the electrophilic methylene carbon of 4-(Chloromethyl)-3-methylpyridine, displacing the chloride leaving group to form the desired thioether linkage. The hydrochloride salt form of the pyridine must be neutralized in situ for the reaction to proceed efficiently.

Caption: Sₙ2 mechanism for thioether formation.

Detailed Experimental Protocol

This protocol is designed for laboratory-scale synthesis and can be scaled with appropriate process safety considerations.

2.2.1. Materials and Equipment

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
4-(Chloromethyl)-3-methylpyridine HCl	178.06	10.0 g	56.16
2-Mercaptobenzimidazole	150.19	8.43 g	56.12
Sodium Hydroxide (pellets)	40.00	4.50 g	112.5
Methanol (anhydrous)	-	200 mL	-
Deionized Water	-	400 mL	-

• Equipment: 500 mL three-neck round-bottom flask, magnetic stirrer, reflux condenser, nitrogen inlet, thermometer, dropping funnel, Buchner funnel, and standard laboratory glassware.

2.2.2. Step-by-Step Methodology

• System Setup: Assemble the three-neck flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure the system is inert by purging with dry nitrogen for 10-15 minutes. A well-ventilated fume hood is mandatory.[4]

  • Causality: An inert atmosphere is crucial to prevent the potential oxidation of the highly reactive thiolate intermediate, which would otherwise lead to disulfide byproducts and reduced yield.

• Reagent Addition: To the flask, add 2-mercaptobenzimidazole (8.43 g) and anhydrous methanol (200 mL). Begin stirring to form a slurry.

• Base Addition & Nucleophile Formation: In a separate beaker, dissolve sodium hydroxide (4.50 g) in 50 mL of deionized water. Cool the solution to room temperature. Add this aqueous NaOH solution dropwise to the stirring methanol slurry over 15-20 minutes.

  • Causality: Two equivalents of NaOH are used. The first equivalent neutralizes the hydrochloride of the starting material, freeing the pyridine base. The second equivalent deprotonates the 2-mercaptobenzimidazole to generate the thiolate nucleophile required for the Sₙ2 reaction.[13]

• Addition of Electrophile: Once the base addition is complete, add the 4-(Chloromethyl)-3-methylpyridine hydrochloride (10.0 g) portion-wise over 10 minutes. An initial exotherm may be observed.

  • Causality: Portion-wise addition helps to control the reaction temperature, preventing potential side reactions and ensuring a safer procedure.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 65-70 °C) and maintain for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 7:3 Hexane:Ethyl Acetate).

  • Causality: Heating provides the necessary activation energy for the Sₙ2 reaction to proceed at a practical rate. TLC is a critical self-validating step to ensure the consumption of starting materials before proceeding to work-up.

• Work-up and Isolation: a. After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. b. Slowly add 300 mL of cold deionized water to the reaction flask with stirring. This will precipitate the crude product. c. Continue stirring in an ice bath for 30 minutes to maximize precipitation. d. Collect the solid product by vacuum filtration using a Buchner funnel. e. Wash the filter cake with two portions of cold deionized water (2 x 25 mL) to remove inorganic salts and residual methanol. f. Dry the product in a vacuum oven at 40-50 °C to a constant weight.

  • Causality: The product has low solubility in the aqueous methanol mixture, allowing for its isolation via precipitation. Washing with cold water removes impurities without significantly dissolving the desired product.

Caption: Experimental workflow for intermediate synthesis.

2.2.3. Expected Results and Validation

Parameter	Expected Outcome
Yield	85-95%
Appearance	White to light-beige solid
Purity (HPLC)	>99%
¹H NMR (CDCl₃, 400 MHz)	δ 8.5 (d, 1H), 7.5-7.2 (m, 5H), 4.3 (s, 2H), 2.2 (s, 3H)
Mass Spec (ESI+)	m/z = 292.1 [M+H]⁺

2.2.4. Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	Extend reflux time and monitor by TLC. Ensure stoichiometry of reagents is correct.
Oxidation of thiolate.	Ensure the reaction setup is properly inerted with nitrogen.
Product loss during work-up.	Use ice-cold water for precipitation and washing to minimize solubility.
Impure Product	Presence of starting materials.	Optimize reaction time. Consider recrystallization from a suitable solvent like ethanol or isopropanol.
Formation of disulfide byproduct.	Improve inerting of the reaction atmosphere.

Conclusion and Broader Perspectives

4-(Chloromethyl)-3-methylpyridine hydrochloride serves as a robust and versatile electrophile for the construction of complex pharmaceutical intermediates. The protocol detailed herein for a Rabeprazole precursor exemplifies a reliable and high-yielding synthetic strategy centered on the Sₙ2 displacement of its activated chloride. The fundamental principles—nucleophile activation followed by Sₙ2 attack—can be broadly applied to the synthesis of other major PPIs, such as Lansoprazole and Omeprazole, by simply varying the benzimidazole nucleophile or the substituents on the pyridine ring.[2][3] Mastery of this reaction and careful attention to safety and reaction conditions empower researchers and drug development professionals to efficiently access a wide array of critical pharmaceutical building blocks.

References

• Gilbile, R., Bhavani, R., & Vyas, R. (2017). Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry. Available at: [Link]

• CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride. Google Patents.
• CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole. Google Patents.

• Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization. (2021). Semantic Scholar. Available at: [Link]

• Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. MDPI. Available at: [Link]

• CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride. Google Patents.
• US6245913B1 - Synthetic procedure for 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methylthio]-IH-benzimidazole hydrochloride and its conversion to omeprazole. Google Patents.
• CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative. Google Patents.

• The synthesis of 1‐((methylthio)methyl)‐2‐phenyl‐1H‐benzo[d]imidazole. ResearchGate. Available at: [Link]

• 3-(Chloromethyl)pyridine hydrochloride | C6H7Cl2N. PubChem. Available at: [Link]

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Technical Notes & Optimization

purification of crude 4-(Chloromethyl)-3-methylpyridine hydrochloride by recrystallization

Technical Support Center: Purification of 4-(Chloromethyl)-3-methylpyridine Hydrochloride

Welcome to the technical support guide for the purification of crude 4-(Chloromethyl)-3-methylpyridine hydrochloride. This resource is designed for researchers, chemists, and pharmaceutical development professionals who are working with this key intermediate and require a robust, reliable purification protocol. As a hydrochloride salt, this compound presents unique challenges, including hygroscopicity and specific solubility profiles. This guide provides not only a step-by-step recrystallization protocol but also an in-depth troubleshooting section to address common experimental hurdles, ensuring you can achieve high purity and yield.

Part 1: Core Principles & Experimental Protocol

The Science of Recrystallization for Hydrochloride Salts

Recrystallization is a powerful purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures.[1][2] The ideal solvent will dissolve the target compound sparingly at room temperature but readily at its boiling point. Impurities, ideally, should either be insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble at all temperatures (remaining in the mother liquor upon cooling).[3]

For 4-(Chloromethyl)-3-methylpyridine hydrochloride, its salt form makes it highly polar. This dictates the choice of solvent systems, which typically involve polar protic solvents like alcohols. A critical consideration is its hygroscopic nature; the compound readily absorbs atmospheric moisture, which can affect its crystalline structure and handling.[4][5] Therefore, anhydrous conditions are highly recommended throughout the procedure.

Recommended Recrystallization Workflow

The following diagram illustrates the standard workflow for the purification process.

Caption: General workflow for the recrystallization of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Detailed Experimental Protocol

Objective: To purify ~5.0 g of crude 4-(Chloromethyl)-3-methylpyridine hydrochloride to >98% purity.

Materials:

• Crude 4-(Chloromethyl)-3-methylpyridine hydrochloride

• Anhydrous Isopropanol (2-Propanol)

• Anhydrous Diethyl Ether

• Erlenmeyer flasks, Büchner funnel, filter flask

• Heating mantle or steam bath

• Vacuum source

Procedure:

• Solvent Preparation: Place approximately 50-75 mL of anhydrous isopropanol in a clean, dry Erlenmeyer flask and bring it to a gentle boil using a heating mantle.

• Dissolution: In a separate 125 mL Erlenmeyer flask, add 5.0 g of the crude 4-(Chloromethyl)-3-methylpyridine hydrochloride. Add the hot isopropanol portion-wise to the crude material, swirling continuously, until the solid just dissolves. Use the minimum amount of hot solvent necessary.[2]

• Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount (spatula tip) of activated charcoal. Reheat the mixture to boiling for 2-3 minutes to allow the charcoal to adsorb the colored impurities.[6]

• Hot Filtration (If Necessary): If charcoal or other insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed flask to remove them. This step is crucial to prevent premature crystallization in the filter funnel.[7]

• Crystallization: Cover the flask containing the clear solution with a watch glass and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[8] Once at room temperature, place the flask in an ice-water bath for 20-30 minutes to maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount (5-10 mL) of cold anhydrous diethyl ether. Diethyl ether acts as a good washing solvent because the hydrochloride salt is largely insoluble in it, which helps remove residual isopropanol and any soluble impurities without dissolving the product.[9]

• Drying: Dry the crystals thoroughly under vacuum for several hours to remove all traces of solvent. Store the final product in a desiccator under an inert atmosphere due to its hygroscopic nature.[5]

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the recrystallization of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Troubleshooting Logic Diagram

Caption: A logic tree for troubleshooting common recrystallization problems.

Q1: I've cooled my solution, but no crystals have formed. What should I do?

A1: This is the most frequent issue in recrystallization.

• Probable Cause: You have likely used too much solvent.[7][8] The concentration of the solute is below its saturation point even at low temperatures.

• Solution:

  • Reheat the solution and boil off a portion of the solvent (e.g., 10-20% of the volume) under a fume hood.[10]

  • Allow the more concentrated solution to cool again.

  • If crystals still do not appear, the solution may be supersaturated. Try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus. The microscopic scratches on the glass provide nucleation sites for crystal growth.[7]

  • Alternatively, add a tiny "seed crystal" from a previous batch, if available.

Q2: My product has separated as an oily liquid instead of solid crystals. What went wrong?

A2: This phenomenon, known as "oiling out," can prevent effective purification.

• Probable Cause: This typically occurs when the melting point of the solute is lower than the boiling point of the solvent, causing the compound to liquefy rather than crystallize.[8] It can also be exacerbated by a high concentration of impurities, which can depress the melting point of the mixture.[7][8]

• Solution:

  • Reheat the solution until the oil fully redissolves.

  • Add a small amount of additional hot solvent (e.g., 5-10% more volume).

  • Allow the solution to cool much more slowly. You can insulate the flask with glass wool or paper towels to slow the rate of cooling. This gives the molecules more time to orient themselves into a crystal lattice.[8]

  • If the problem persists, you may need to reconsider your solvent system. A solvent with a lower boiling point might be necessary.

Q3: My final yield is very low. How can I improve it?

A3: A low yield compromises the efficiency of the purification.

• Probable Cause:

  • Using a large excess of solvent during the dissolution step.

  • Premature crystallization during a hot filtration step, resulting in product loss on the filter paper.

  • Insufficient cooling time or not using an ice bath, leaving a significant amount of product dissolved in the mother liquor.

  • Washing the final crystals with too much solvent or with a solvent in which the product has moderate solubility.

• Solution:

  • Be meticulous about using the minimum amount of hot solvent for dissolution.

  • Ensure your filtration apparatus is pre-heated before performing a hot filtration.

  • Always cool the solution in an ice bath for at least 20-30 minutes after it has reached room temperature to maximize precipitation.

  • Use a minimal amount of ice-cold solvent for washing the crystals on the filter.

Q4: The final product is still colored/impure after one recrystallization. What are my options?

A4: Sometimes a single recrystallization is not sufficient.

• Probable Cause: The impurities may have a solubility profile very similar to the target compound in the chosen solvent. Alternatively, colored impurities may be present, which are often large, polar molecules.

• Solution:

  • For Colored Impurities: Perform the recrystallization again, but this time include a decolorizing charcoal step. Add a small amount of activated charcoal to the hot solution and boil for a few minutes before the hot filtration.[6][11] The charcoal will adsorb the colored impurities, which are then removed by filtration.

  • For Other Impurities: A second recrystallization is often effective. Alternatively, consider washing the crude solid with a solvent in which the impurities are soluble but the product is not (e.g., ethyl acetate or hexane) before beginning the recrystallization process.[12] This can remove a significant portion of the impurities beforehand.

Part 3: Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for recrystallization?

A1: Solvent selection is critical. For a polar salt like 4-(Chloromethyl)-3-methylpyridine hydrochloride, polar solvents are a good starting point. Isopropanol is often preferred over ethanol for hydrochloride salts as many salts have slightly lower solubility in it, which can lead to better recovery.[12] A good solvent should exhibit a steep solubility curve: high solubility at high temperatures and low solubility at low temperatures.[3] You can also use a mixed-solvent system, such as ethanol/diethyl ether, where the compound is soluble in ethanol (the "solvent") and insoluble in diethyl ether (the "anti-solvent").[9][13]

Solvent System	Rationale for Use	Potential Issues
Isopropanol	Good balance of solvency; less volatile and flammable than ethanol/methanol. Often provides good crystal formation for HCl salts.[12]	May need larger volumes if solubility is low.
Ethanol	A very general and effective solvent for many polar compounds.[14]	Product may be too soluble, even when cold, potentially reducing yield.
Ethanol / Diethyl Ether	A mixed-solvent system. Dissolve in minimal hot ethanol, then add ether until cloudy. Provides fine control over saturation.[13]	Ether is highly flammable. Oiling out can be more common if the solvent ratio is not optimized.[8]
Water	The compound is a salt and likely soluble in water.[5][15]	Pyridine derivatives can be very soluble in water, making recovery difficult.[16] Also, the hygroscopic nature can be exacerbated.

Q2: Why is it important to use anhydrous solvents and handle the product carefully?

A2: 4-(Chloromethyl)-3-methylpyridine hydrochloride is hygroscopic, meaning it readily absorbs water from the atmosphere.[4][5] The presence of water can turn the crystalline solid into a sticky or gummy syrup, making it difficult to handle, weigh accurately, and can interfere with subsequent reactions. Using anhydrous (dry) solvents and storing the final product in a desiccator or under an inert gas like nitrogen or argon is crucial to maintain its integrity.[17]

Q3: How can I assess the purity of my final product?

A3: Several analytical techniques can be used:

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities typically broaden and depress the melting point. Compare your experimental value to the literature value.

• High-Performance Liquid Chromatography (HPLC): This is a quantitative method that separates the main compound from impurities. Purity is often reported as the area percentage of the main peak.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the structure of the desired compound and to detect the presence of proton-containing impurities.

References

• CN105085377A - Synthetic method of 3-(chloromethyl)

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google P
• CN105085378A - Synthetic method of 4-(chloromethyl)

• Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine (2013) - SciSpace. [Link]

• CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride - Google P

• Purification of organic hydrochloride salt? - ResearchGate. [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. [Link]

• Is it possible to boil off HCl from pyridinium chloride salts? - ResearchGate. [Link]

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC. [Link]

• 2-(Chloromethyl)-4-methoxy-3-methylpyridine--hydrogen chloride (1/1) - PubChem. [Link]

• 6.6D: Troubleshooting - Chemistry LibreTexts. [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. [Link]

• N-(4-Pyridyl)pyridinium chloride hydrochloride - Organic Syntheses Procedure. [Link]

• Problems in recrystallization - Biocyclopedia. [Link]

• Recrystallization-1.pdf. [Link]

• recrystallization.wpd. [Link]

• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. [Link]

• 3-(Chloromethyl)pyridine Hydrochloride Supplier China - Pipzine Chemicals. [Link]

• Pyridine from Pyridine hydrochloride - Sciencemadness Discussion Board. [Link]

• CN101981007A - Method for purification of pyridine, and method for production of chlorinated pyridine - Google P

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identifying common impurities in 4-(Chloromethyl)-3-methylpyridine hydrochloride synthesis

Technical Support Center: Synthesis of 4-(Chloromethyl)-3-methylpyridine hydrochloride

Welcome to the technical support guide for the synthesis of 4-(Chloromethyl)-3-methylpyridine hydrochloride. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to ensure the integrity and success of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 4-(Chloromethyl)-3-methylpyridine hydrochloride?

When synthesizing 4-(Chloromethyl)-3-methylpyridine hydrochloride, particularly via the common route from 3-methyl-4-pyridinemethanol using a chlorinating agent like thionyl chloride (SOCl₂), several impurities can arise.[1][2] Awareness of these potential contaminants is the first step in troubleshooting and ensuring the purity of your final product.

The primary impurities are typically categorized as:

• Starting Material-Related Impurities:

  • Unreacted 3-methyl-4-pyridinemethanol: Incomplete chlorination will leave residual starting material in your product.

  • Oxidation Products: If the starting picoline is oxidized to the corresponding acid, this can carry through the synthesis.[1][2]

• Reaction By-products:

  • Dimeric and Oligomeric Species: The reactive nature of the chloromethyl group can lead to self-condensation or reaction with other nucleophiles present.[3]

  • Over-chlorination Products: While less common at the methyl group, ring chlorination can occur under harsh conditions.

• Degradation Products:

  • Hydrolysis Products: The chloromethyl group is susceptible to hydrolysis, reverting to the starting alcohol, especially in the presence of moisture.

  • Corresponding Pyridine-N-oxide: If N-oxidation occurs at any stage, this can lead to N-oxide impurities.[3]

• Reagent-Related Impurities:

  • Residual Thionyl Chloride and its By-products: SO₂ and HCl are gaseous by-products, but residual SOCl₂ can remain if not properly quenched or removed.[4][5]

Here is a summary of common impurities and their potential sources:

Impurity Name	Chemical Structure	Potential Source
3-methyl-4-pyridinemethanol	C₇H₉NO	Incomplete chlorination reaction.
Bis(3-methylpyridin-4-yl)methane	C₁₃H₁₄N₂	Dimerization of the product.
3-methyl-4-pyridinecarboxaldehyde	C₇H₇NO	Oxidation of the starting material or product.
4-(Chloromethyl)-3-methylpyridine-N-oxide	C₇H₈ClNO	Oxidation of the pyridine nitrogen.[3]
4-Chloro-3-methylpyridine	C₆H₆ClN	Potential side reaction during chlorination.

Troubleshooting Guide

Issue 1: My final product shows a significant amount of unreacted 3-methyl-4-pyridinemethanol.

Causality: This is one of the most frequent issues and points directly to an incomplete chlorination reaction. The hydroxyl group of the starting material has not been fully substituted by chlorine. This can be due to several factors:

• Insufficient Chlorinating Agent: The stoichiometry of the chlorinating agent to the alcohol is critical. An inadequate amount will lead to incomplete conversion.

• Low Reaction Temperature: The activation energy for the reaction may not be met if the temperature is too low, resulting in a sluggish or stalled reaction.

• Poor Mixing: In heterogeneous reactions, inefficient stirring can lead to localized areas of low reagent concentration.

• Deactivated Chlorinating Agent: Thionyl chloride, for example, is sensitive to moisture and can be deactivated if proper anhydrous conditions are not maintained.

Troubleshooting Steps:

• Verify Stoichiometry: Ensure you are using a slight excess of the chlorinating agent. For thionyl chloride, a molar ratio of 1.1 to 1.3 equivalents relative to the alcohol is often recommended.[1][2]

• Optimize Reaction Temperature: Gradually increase the reaction temperature. Monitor the reaction progress by a suitable technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to find the optimal temperature that drives the reaction to completion without significant by-product formation.

• Ensure Anhydrous Conditions: Use dry solvents and glassware. Handle hygroscopic reagents under an inert atmosphere (e.g., nitrogen or argon).

• Improve Agitation: Use an appropriate stir bar or overhead stirrer to ensure the reaction mixture is homogeneous.

Issue 2: I'm observing the formation of a significant amount of dimeric and other high-molecular-weight impurities.

Causality: The product, 4-(Chloromethyl)-3-methylpyridine, is a reactive electrophile due to the chloromethyl group. It can be attacked by nucleophiles. The pyridine nitrogen of another product molecule can act as a nucleophile, leading to dimerization or polymerization. This is often exacerbated by:

• Elevated Temperatures for Extended Periods: Higher temperatures can promote these side reactions.

• High Product Concentration: As the product concentration increases, the likelihood of intermolecular reactions also increases.

• Presence of a Base: If the reaction is not sufficiently acidic, the free pyridine nitrogen is more nucleophilic.

Troubleshooting Steps:

• Control Reaction Temperature and Time: Once the reaction is complete (as determined by in-process controls), work it up promptly. Avoid prolonged heating.

• Dilution: Running the reaction at a lower concentration can sometimes disfavor bimolecular side reactions.

• Maintain Acidic Conditions: The hydrochloride salt form of the product is significantly less nucleophilic. Ensuring the reaction medium is acidic helps to prevent self-condensation.

Issue 3: My final product is discolored (yellow to brown).

Causality: Discoloration is often an indicator of impurity formation, which can include minor, highly colored by-products. Potential causes include:

• Oxidation: Pyridine derivatives can be susceptible to oxidation, leading to colored impurities.

• Thermal Decomposition: Overheating during the reaction or workup can cause degradation.

• Reaction with Solvents: Some solvents may not be stable under the reaction conditions. For instance, acetone has been reported to have an incompatibility with phosphorus oxychloride, a different chlorinating agent.[6]

Troubleshooting Steps:

• Purification:

  • Recrystallization: This is often the most effective method for removing colored impurities. Experiment with different solvent systems (e.g., isopropanol/ether, ethanol/ethyl acetate).[3]

  • Activated Carbon Treatment: Adding a small amount of activated carbon to a solution of the crude product can help adsorb colored impurities.

• Inert Atmosphere: Running the reaction under an inert atmosphere can minimize oxidation.

• Solvent Selection: Choose a solvent that is stable under the reaction conditions. Chlorinated solvents like dichloromethane are common, but their compatibility should always be considered.[6]

Experimental Protocols

Protocol 1: In-Process Monitoring of Chlorination by HPLC

This protocol provides a general guideline for monitoring the conversion of 3-methyl-4-pyridinemethanol to 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Sample Diluent: 50:50 Water/Acetonitrile

Procedure:

• Sample Preparation: Carefully quench a small aliquot (e.g., 50 µL) of the reaction mixture in a suitable solvent (e.g., 1 mL of the sample diluent).

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 260 nm

  • Column Temperature: 30 °C

  • Gradient:

    Time (min)	%A	%B
    0	95	5
    10	5	95
    12	5	95
    12.1	95	5

    | 15 | 95 | 5 |

• Analysis: Inject the prepared sample. The starting material, 3-methyl-4-pyridinemethanol, will have a shorter retention time than the more non-polar product, 4-(Chloromethyl)-3-methylpyridine. Monitor the disappearance of the starting material peak and the appearance of the product peak to determine reaction completion.

Protocol 2: Purification by Recrystallization

Materials:

• Crude 4-(Chloromethyl)-3-methylpyridine hydrochloride

• Anhydrous Isopropanol

• Anhydrous Diethyl Ether

• Erlenmeyer flask

• Heating mantle with stirrer

• Buchner funnel and filter paper

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot anhydrous isopropanol to dissolve the solid completely.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and heat for a few minutes. Filter the hot solution to remove the carbon.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, cool it further in an ice bath. If crystals do not form, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

• Precipitation: Slowly add anhydrous diethyl ether as an anti-solvent until the solution becomes cloudy and precipitation is complete.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Visualizations

Workflow for Synthesis and Impurity Identification

Caption: A workflow diagram illustrating the synthesis, analysis, and potential impurity formation in the preparation of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

References

• CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google Patents.
• CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents.

• Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine - Oriental Journal of Chemistry. Available at: [Link]

• CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents.

• Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine (2013) - SciSpace. Available at: [Link]

• Specific Solvent Issues with Chlorination - Wordpress. Available at: [Link]

• Pyridine methanol chlorinations. | Download Table - ResearchGate. Available at: [Link]

• The Role of TSCL and Pyridine in Organic Chemistry - Oreate AI Blog. Available at: [Link]

• Pyridine - Wikipedia. Available at: [Link]

• The Role of SOCl2 and Pyridine in Organic Chemistry - Oreate AI Blog. Available at: [Link]

Sources

• 1. CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 2. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 3. CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride - Google Patents [patents.google.com]
• 4. The Role of TSCL and Pyridine in Organic Chemistry - Oreate AI Blog [oreateai.com]
• 5. The Role of SOCl2 and Pyridine in Organic Chemistry - Oreate AI Blog [oreateai.com]
• 6. Specific Solvent Issues with Chlorination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: A Guide to Preventing the Dimerization of 4-(Chloromethyl)-3-methylpyridine Hydrochloride

Introduction: 4-(Chloromethyl)-3-methylpyridine hydrochloride is a critical reagent for drug development professionals, offering a versatile scaffold for synthesizing complex molecules. However, its high reactivity makes it susceptible to dimerization, a common side reaction that can lead to reduced yields, purification challenges, and compromised experimental outcomes. This technical guide provides a comprehensive overview of the dimerization process and offers practical, field-tested strategies to mitigate this issue, ensuring the successful application of this valuable building block in your research.

The Dimerization Mechanism: A Self-Inflicted SN2 Reaction

The dimerization of 4-(chloromethyl)-3-methylpyridine hydrochloride is a classic example of a bimolecular nucleophilic substitution (SN2) reaction. In this process, the pyridine nitrogen of one molecule acts as a nucleophile, attacking the electrophilic chloromethyl carbon of another molecule. This results in the formation of a stable pyridinium salt, the dimer.

Several factors can influence the rate of this self-reaction:

• Deprotonation: The hydrochloride salt is significantly more stable than its free base form. Any condition that facilitates the deprotonation of the pyridine nitrogen will increase its nucleophilicity and accelerate dimerization.

• Solvent Polarity: Polar protic solvents can stabilize the transition state of the SN2 reaction, thereby increasing the rate of dimerization.

• Temperature: Like most chemical reactions, the rate of dimerization is positively correlated with temperature.

Caption: Dimerization via SN2 reaction between two molecules of 4-(chloromethyl)-3-methylpyridine.

Troubleshooting Guide: Proactive Prevention of Dimerization

This section outlines common experimental challenges and provides actionable solutions to prevent the formation of the dimeric impurity.

Issue 1: Dimer Formation During Storage

• Observation: Analysis of the starting material after a period of storage shows the presence of the dimer, indicating degradation of the reagent.

• Root Cause: The solid-state stability of 4-(chloromethyl)-3-methylpyridine hydrochloride can be compromised by exposure to moisture and elevated temperatures.

• Preventative Measures:

  • Strictly Anhydrous Conditions: Store the compound in a tightly sealed container, preferably under an inert atmosphere such as argon or nitrogen.

  • Temperature Control: Storage at low temperatures (2-8°C) is recommended to minimize the rate of any potential self-reaction.

  • Desiccation: Use of a desiccator can further protect the compound from atmospheric moisture.

Issue 2: Dimerization in Solution During Reaction Setup

• Observation: The reaction mixture shows a significant amount of dimer immediately after dissolution of the starting material, even before the addition of other reagents.

• Root Cause: The choice of solvent and the dissolution temperature are critical factors. Polar protic solvents and elevated temperatures will significantly accelerate dimerization.

• Experimental Protocol:

  • Solvent Selection: Opt for non-polar, aprotic solvents. Dichloromethane (DCM) and toluene are suitable choices. Avoid polar protic solvents like methanol and ethanol, as well as highly polar aprotic solvents such as DMF and DMSO.

  • Low-Temperature Dissolution: Cool the chosen solvent to 0-5°C before adding the 4-(chloromethyl)-3-methylpyridine hydrochloride.

  • Inert Atmosphere: Perform the dissolution under an inert atmosphere to prevent the ingress of moisture.

Issue 3: Dimerization During the Reaction

• Observation: The desired product is obtained in low yield, with the dimer being a major byproduct.

• Root Cause: Reaction conditions, particularly the presence of a base and elevated temperatures, can promote dimerization.

• Strategic Approach:

  • pH Control: The hydrochloride salt form is crucial for stability. If the reaction requires a base, consider a non-nucleophilic base or slow addition of the base to the reaction mixture. Maintaining a slightly acidic pH can help suppress the formation of the highly reactive free base.

  • Controlled Addition: If the reaction must be heated, add the 4-(chloromethyl)-3-methylpyridine hydrochloride solution dropwise to the heated reaction mixture. This keeps the instantaneous concentration of the reactive monomer low, favoring the desired reaction over dimerization.

Frequently Asked Questions (FAQs)

Q1: How can I detect and quantify the dimer?

A1: A combination of chromatographic and spectroscopic methods is recommended:

• HPLC/LC-MS: High-performance liquid chromatography (HPLC) coupled with a UV detector is an excellent method for quantifying the relative amounts of the monomer and dimer. For confirmation, liquid chromatography-mass spectrometry (LC-MS) can be used to identify the molecular weights of the components. The dimer, being a quaternary ammonium compound, can be effectively analyzed using LC-MS/MS.[1][2][3]

• NMR Spectroscopy: ¹H NMR spectroscopy is a powerful tool for structural elucidation. The formation of the pyridinium salt in the dimer results in a downfield shift of the pyridine ring protons and the methylene protons adjacent to the nitrogen.[4][5][6]

Q2: What are the expected ¹H NMR chemical shift differences between the monomer and the dimer?

A2: While the exact chemical shifts will depend on the solvent and concentration, the following trends are expected:

• Pyridinium Protons: The protons on the pyridine ring of the dimer will be significantly deshielded and appear at a lower field (higher ppm) compared to the monomer.

• Methylene Protons: The methylene protons (CH₂) adjacent to the newly formed quaternary nitrogen in the dimer will also experience a downfield shift.

Q3: Can the dimerization be reversed?

A3: The formation of the pyridinium salt is a thermodynamically favorable process, and cleavage of the C-N bond to regenerate the monomer is generally not feasible under standard laboratory conditions. Therefore, prevention is the most effective strategy.

Q4: Are there any less reactive alternatives?

A4: While other pyridine-containing building blocks exist, the chloromethyl group provides a specific and often desired reactivity. If dimerization is a persistent issue, consider in situ generation of the reactive species or exploring derivatives with less labile leaving groups, though this may require significant modification of the synthetic route.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

• Upon receipt, store the container of 4-(chloromethyl)-3-methylpyridine hydrochloride in a refrigerator at 2-8°C.

• For long-term storage, place the container inside a desiccator within the refrigerator.

• When dispensing the reagent, allow the container to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture onto the solid.

• Handle the solid under an inert atmosphere (e.g., in a glove box or under a stream of argon or nitrogen).

Protocol 2: Preparation of a Stock Solution

• Dry all glassware in an oven at 120°C for at least 4 hours and allow to cool in a desiccator.

• To a dry flask equipped with a magnetic stir bar and under an inert atmosphere, add the desired volume of anhydrous dichloromethane.

• Cool the solvent to 0-5°C using an ice bath.

• Slowly add the 4-(chloromethyl)-3-methylpyridine hydrochloride to the cold, stirring solvent.

• Use the freshly prepared solution immediately. Do not store solutions of this reagent.

Data Summary

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C	Minimizes the rate of solid-state dimerization.
Storage Atmosphere	Inert (Argon, Nitrogen)	Prevents exposure to atmospheric moisture.
Recommended Solvents	Dichloromethane, Toluene	Non-polar, aprotic solvents disfavor the SN2 dimerization reaction.
Solvents to Avoid	Methanol, Ethanol, Water, DMF, DMSO	Polar and protic solvents can accelerate dimerization.
Solution Preparation	0-5°C	Reduces the rate of dimerization in solution.
Reaction Conditions	Maintain acidic pH if possible	Keeps the pyridine nitrogen protonated and less nucleophilic.

References

• Stable chlorine and carbon isotope measurements of selected chlorinated organic solvents. (2025).
• Gowland, J. A., & McClelland, R. A. (1979). A nuclear magnetic resonance study of pyridinium and p-anisidinium carboxylate salts. Canadian Journal of Chemistry, 57(16), 2140–2146.
• Li, X., et al. (2023). LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine.
• Gao, M., et al. (2019). Synthesis and in Vivo Evaluation of a Novel PET Radiotracer for Imaging of Synaptic Vesicle Glycoprotein 2A (SV2A) in Nonhuman Primates. ACS Chemical Neuroscience, 10(5), 2467–2477.
• Wang, S., et al. (2023). Determination of 25 quaternary ammonium compounds in sludge by liquid chromatography-mass spectrometry.
• N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide. (2025).
• Gowland, J. A., & McClelland, R. A. (1979). A nuclear magnetic resonance study of pyridinium and p-anisidinium carboxylate salts. Canadian Journal of Chemistry, 57(16), 2140-2146.
• Synthetic method of 4-(chloromethyl)pyridine hydrochloride. (n.d.). Google Patents.
• Nakamura, S., & Takeda, M. (1998). [Studies on the stability of 89 pesticides in organic solvent]. Shokuhin Eiseigaku Zasshi. Journal of the Food Hygienic Society of Japan, 39(2), 119–125.
• Angell, C. A., & Shuppert, J. W. (1980). Proton NMR Studies of the Lewis Acid-Base Reactions between Pyridinium Chlorides and theAcids ZnCI2 and AICI3. The Journal of Physical Chemistry, 84(5), 538–543.
• Zhang, Y., et al. (2017). Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry. Analytical Methods, 9(21), 3144–3150.
• STUDY OF STABILITY AND DETERMINATION OF RESIDUAL QUANTITY OF ORGANIC SOLVENT IN LIPOPHILIC EXTRACT OF PUMPKIN. (2020). PharmacologyOnLine.
• 1-(3-hydroxymethylpyridine-2-yl)-4-methyl-2-phenylpiperazine synthesis method. (n.d.).
• Yin, Z., et al. (2024). 3-Methylpyridine: Synthesis and Applications. Chemistry, an Asian journal, e202400467.
• Application Notes and Protocols for Nucleophilic Substitution on 3-(Chloromethyl)pyridine Hydrochloride. (n.d.). Benchchem.
• Evaluation of Common Organic Solvents for Gas Chromatographic Analysis and Stability of Multiclass Pesticide Residues. (2025).
• 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). (n.d.). DTIC.
• Ruan, T., et al. (2008). Analysis of Quaternary Ammonium Compounds in Estuarine Sediments by LC−ToF-MS: Very High Positive Mass Defects of Alkylamine Ions as Powerful Diagnostic Tools for Identification and Structural Elucidation. Analytical Chemistry, 80(24), 9574–9581.
• Synthetic method of 3-(chloromethyl)pyridine hydrochloride. (n.d.).
• Synthesis of 1-[11C]methylpiperidin-4-yl propionate ([11C]PMP) for in vivo measurements of acetylcholinesterase activity. (n.d.). Sigma-Aldrich.
• NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. (n.d.).
• Guagliardi, A., et al. (1996). Effect of organic solvents on stability and activity of two related alcohol dehydrogenases: a comparative study. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1296(2), 143–149.
• 3-(Chloromethyl)-4-methylpyridine hydrochloride. (n.d.). Biosynth.
• D’eon, J. C., et al. (2024).
• Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. (2017). Oriental Journal of Chemistry.

Sources

• 1. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of five quaternary ammonium compounds in foodstuffs using high performance liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 4-(Chloromethyl)-3-methylpyridine hydrochloride

An In-Depth Technical Guide to the Structural Elucidation of 4-(Chloromethyl)-3-methylpyridine hydrochloride: A Comparative Analysis of Spectroscopic and Chromatographic Techniques

Introduction

4-(Chloromethyl)-3-methylpyridine hydrochloride is a key heterocyclic building block in the synthesis of various pharmaceutical and agrochemical compounds. Its specific substitution pattern, featuring a chloromethyl group adjacent to a methyl group on the pyridine ring, makes it a valuable intermediate. However, this substitution also presents unique challenges for its unambiguous structural characterization and purity assessment. The presence of the hydrochloride salt further influences its chemical properties and analytical behavior.

This guide, intended for researchers and drug development professionals, provides an in-depth analysis of the ¹H NMR spectrum of 4-(Chloromethyl)-3-methylpyridine hydrochloride. We will delve into the causality behind experimental choices for spectral acquisition and interpretation. Furthermore, we will objectively compare the utility of ¹H NMR with alternative analytical techniques such as ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), providing supporting data and protocols to guide scientists in selecting the most appropriate methods for their specific needs.

The Subject Molecule: Structure and Properties

The foundational step in any analysis is a thorough understanding of the molecule's structure. 4-(Chloromethyl)-3-methylpyridine hydrochloride is a salt, meaning the pyridine nitrogen is protonated and associated with a chloride counter-ion. This protonation significantly impacts the electronic environment of the pyridine ring protons.

Molecular Structure of 4-(Chloromethyl)-3-methylpyridine hydrochloride

Caption: Chemical structure of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Property	Value	Source
CAS Number	117934-36-8	[1]
Molecular Formula	C₇H₉Cl₂N	[2]
Molecular Weight	178.06 g/mol	[2]
Physical Form	Solid	[1]

Part 1: ¹H NMR Spectrum Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the cornerstone technique for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and relative number of different types of protons.

Predicted ¹H NMR Spectrum

For 4-(Chloromethyl)-3-methylpyridine hydrochloride in a suitable deuterated solvent like DMSO-d₆, we can predict the following signals. The protonation of the pyridine nitrogen causes a significant downfield shift for all ring protons due to the increased electron-withdrawing nature of the ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H6	~8.8 - 9.0	Doublet (d)	1H	Located ortho to the protonated nitrogen, experiencing strong deshielding. Coupled to H5.
H2	~8.6 - 8.8	Singlet (s)	1H	Located ortho to the protonated nitrogen but adjacent to two substituents, resulting in no vicinal coupling.
H5	~7.8 - 8.0	Doublet (d)	1H	Located meta to the protonated nitrogen. Coupled to H6.
-CH₂Cl	~4.9 - 5.1	Singlet (s)	2H	Methylene protons adjacent to an electron-withdrawing chlorine and the deshielding pyridine ring.
-CH₃	~2.5 - 2.7	Singlet (s)	3H	Methyl protons on the aromatic ring.
N-H	~14 - 16	Broad Singlet (br s)	1H	Acidic proton on the nitrogen, often very broad and far downfield. May exchange with residual water in the solvent.

Note: These are estimated values. Actual chemical shifts can vary based on solvent, concentration, and temperature.

The key diagnostic signals are the two doublets and a singlet in the aromatic region, confirming the 1,2,4,5-tetrasubstituted pattern of the pyridine ring, and the two singlets in the aliphatic region corresponding to the chloromethyl and methyl groups.

Experimental Protocol: ¹H NMR Acquisition

Trustworthy data originates from a robust experimental protocol. This self-validating system ensures reproducibility and accuracy.

Objective: To obtain a high-resolution ¹H NMR spectrum for structural confirmation and purity assessment.

Materials:

• 4-(Chloromethyl)-3-methylpyridine hydrochloride sample (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, 0.75 mL)

• NMR tube (5 mm, high precision)

• Internal standard (optional, for qNMR), e.g., 1,3,5-trimethoxybenzene.

Instrumentation:

• NMR Spectrometer (e.g., Bruker, JEOL) with a field strength of 400 MHz or higher.

Procedure:

• Sample Preparation: Accurately weigh ~5 mg of the sample and dissolve it in 0.75 mL of DMSO-d₆ directly in a clean, dry vial. Vortex briefly to ensure complete dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution to the NMR tube.

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp signals and accurate integrations.

  • Tune and match the probe for the ¹H frequency.

• Acquisition:

  • Acquire a standard 1D proton spectrum using the following typical parameters:

    • Pulse Program: zg30 (or equivalent simple 30° pulse experiment)

    • Spectral Width (SW): ~20 ppm (to ensure the broad N-H proton is observed)

    • Number of Scans (NS): 16 (increase for dilute samples)

    • Relaxation Delay (D1): 5 seconds (A longer delay is crucial for accurate integration, especially for qNMR)

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift scale by setting the residual solvent peak of DMSO-d₆ to 2.50 ppm.

  • Integrate all signals and normalize the integration values to one of the single protons (e.g., H5).

  • Analyze the chemical shifts, multiplicities, and integrations to confirm the structure.

Part 2: Comparison with Alternative Analytical Techniques

While ¹H NMR is powerful, a comprehensive analysis often involves orthogonal techniques to provide a complete picture of a compound's identity and purity.

Analytical Workflow for Structural Elucidation

Caption: Workflow comparing analytical techniques for compound characterization.

Mass Spectrometry (MS)

Mass spectrometry provides the exact mass of a molecule, allowing for the confirmation of its elemental formula. It is particularly useful when coupled with a chromatographic separation technique like LC (Liquid Chromatography).

• Expertise & Experience: For a hydrochloride salt, Electrospray Ionization (ESI) in positive ion mode is the method of choice. The analysis will detect the protonated free base [M+H]⁺, not the intact salt. For 4-(chloromethyl)-3-methylpyridine, the free base has a formula of C₇H₈ClN and a monoisotopic mass of 141.0345. The ESI-MS would show a signal at m/z 142.0418, corresponding to [C₇H₉ClN]⁺. The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) would be a key diagnostic feature, showing a signal at m/z 144.0389 with roughly one-third the intensity of the signal at m/z 142.

• Trustworthiness: High-resolution mass spectrometry (HRMS) can determine the mass with sufficient accuracy (e.g., < 5 ppm) to unequivocally confirm the elemental composition, providing strong evidence for the compound's identity. A sensitive LC-MS/MS method can be developed for the trace analysis of related genotoxic impurities.[3]

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for determining the purity of pharmaceutical compounds and for separating them from synthesis-related impurities.

• Expertise & Experience: A reversed-phase HPLC method using a C18 column is a standard starting point. The mobile phase would typically consist of an aqueous buffer (e.g., ammonium acetate or phosphate) and an organic modifier like acetonitrile or methanol. Detection is commonly performed using a UV detector. The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

• Trustworthiness: A validated HPLC method, as per ICH guidelines, is the industry standard for purity assessment.[3] It provides robust and reproducible data. However, it relies on the assumption that all compounds have a similar response factor at the chosen wavelength. For accurate quantification of impurities without their reference standards, techniques like qNMR are superior.

Comparison Summary

Feature	¹H NMR Spectroscopy	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)
Primary Information	Detailed molecular structure, connectivity, stereochemistry.	Molecular weight and elemental formula.	Purity, separation of components in a mixture.
Quantitative Ability	Excellent (qNMR), universal response for protons.	Poor unless using isotope dilution.	Good, but requires reference standards for accurate quantification of impurities.
Sensitivity	Moderate (mg scale).	Very high (pg to ng scale).	High (ng to µg scale).
Key Advantage	Unambiguous structure confirmation in a single experiment.	Confirms elemental formula; ideal for identifying unknowns.	Gold standard for purity determination and impurity profiling.
Limitation	Lower sensitivity, complex mixtures can be difficult to interpret.	Provides no direct information on isomer connectivity.	Co-eluting impurities can be missed; structure of unknowns is not determined.

Conclusion

The structural analysis of 4-(Chloromethyl)-3-methylpyridine hydrochloride requires a multi-faceted approach. While ¹H NMR spectroscopy is unparalleled in its ability to provide a detailed structural blueprint of the molecule, its full potential is realized when used in concert with orthogonal analytical techniques. Mass spectrometry serves as a crucial validation step by confirming the molecular formula, while HPLC provides the definitive assessment of purity. For researchers in drug development, employing this triad of techniques—NMR for structure, MS for formula, and HPLC for purity—establishes a self-validating system that ensures the identity, quality, and safety of this important synthetic intermediate, thereby upholding the highest standards of scientific integrity.

References

• CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents.
• CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google Patents.

• Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine (2013) - SciSpace. Available at: [Link]

• Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed. Available at: [Link]

Sources

• 1. 4-(Chloromethyl)-3-methylpyridine hydrochloride | 117934-36-8 [sigmaaldrich.com]
• 2. biosynth.com [biosynth.com]
• 3. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, in-depth protocol for the proper disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride (CAS No. 117934-36-8), a compound requiring careful handling due to its hazardous properties. By understanding the chemical nature of this substance and adhering to established safety procedures, laboratories can ensure the safe and compliant disposal of this reagent.

Immediate Safety and Hazard Assessment: Understanding the Risks

Before handling or disposing of 4-(Chloromethyl)-3-methylpyridine hydrochloride, a thorough understanding of its associated hazards is paramount. This compound is classified as hazardous, and its handling requires strict adherence to safety protocols.

Primary Hazards:

• Harmful if swallowed: Ingestion can lead to adverse health effects.[1]

• Skin and Eye Irritant/Corrosive: Contact can cause skin irritation or severe eye damage.[1]

• Respiratory Irritant: Inhalation of dust or fumes may cause respiratory tract irritation.[1]

Due to these hazards, all waste containing 4-(Chloromethyl)-3-methylpyridine hydrochloride, including the pure compound, contaminated materials, and personal protective equipment (PPE), must be treated as hazardous chemical waste.[2]

Key Physical and Chemical Properties

A clear understanding of the compound's properties is essential for safe handling and disposal.

Property	Value	Source
CAS Number	117934-36-8	Sigma-Aldrich
Molecular Formula	C₇H₉Cl₂N	PubChem
Molecular Weight	178.06 g/mol	PubChem
Physical State	Solid	Sigma-Aldrich
Solubility	Soluble in water.	TCI Chemicals[3]
Storage	Store at 2-8°C under an inert atmosphere.	Sigma-Aldrich
Reactivity	Incompatible with strong oxidizing agents and strong bases. The chloromethyl group is reactive and can undergo nucleophilic substitution.[4]	PubChem, MDPI

Disposal Decision Workflow: A Step-by-Step Approach

The following diagram outlines the decision-making process for the proper disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride waste. This workflow ensures that all safety and regulatory considerations are met at each stage.

Caption: Decision workflow for handling and disposing of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Step-by-Step Disposal and Decontamination Protocols

Adherence to a systematic, step-by-step process is crucial for the safe disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride.

Waste Collection and Segregation

Proper segregation of waste at the point of generation is the first critical step.

• Identify Waste Streams:

  • Solid Waste: Contaminated personal protective equipment (gloves, lab coats), absorbent materials from spill cleanups, and empty containers.

  • Liquid Waste: Solutions containing 4-(Chloromethyl)-3-methylpyridine hydrochloride.

  • Sharps Waste: Contaminated needles, Pasteur pipettes, or broken glass.

• Containerization:

  • Use separate, clearly labeled, and compatible hazardous waste containers for each waste stream.[2][5]

  • Ensure containers are in good condition, leak-proof, and have securely fitting lids.[5]

  • Do not overfill containers; leave at least 10% headspace to allow for expansion.[5]

• Labeling:

  • All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "4-(Chloromethyl)-3-methylpyridine hydrochloride".[2]

  • Include appropriate hazard pictograms (e.g., harmful, corrosive).

  • Record the accumulation start date on the label.

On-Site Neutralization: A Cautious Approach

While in-lab neutralization can be a strategy to reduce the hazardous nature of some chemical waste, it is not recommended for 4-(Chloromethyl)-3-methylpyridine hydrochloride without specific, validated procedures and a thorough risk assessment. The reactivity of the chloromethyl group presents potential hazards, and incomplete reactions can produce other hazardous byproducts.

Hydrolysis: The chloromethyl group is susceptible to hydrolysis, which would replace the chlorine with a hydroxyl group. However, the reaction conditions and the nature of the resulting products would need to be carefully evaluated. Uncontrolled hydrolysis could lead to the formation of hydrochloric acid.

Recommendation: Due to the potential for unforeseen hazardous reactions, the primary and recommended disposal method is through a licensed hazardous waste management company.

Spill Cleanup Procedures

In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and environmental contamination.

For Small Spills (less than 10 grams in a contained area):

• Alert Personnel: Inform others in the immediate area of the spill.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and chemical-resistant gloves (nitrile is a common choice, but consult your institution's guidelines).

• Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[6]

• Collection: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontamination:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by a thorough cleaning with soap and water.

  • All cleaning materials must be disposed of as hazardous waste.

• Report: Document the spill and cleanup procedure according to your institution's policies.

For Large Spills (more than 10 grams or in an uncontained area):

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your laboratory supervisor and your institution's Environmental Health and Safety (EHS) department.

• Secure the Area: Restrict access to the spill location.

• Do Not Attempt to Clean: Await the arrival of a trained emergency response team.

Final Disposal

The ultimate disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride waste must be conducted by a licensed and certified hazardous waste management company.[1] The most common and effective method for the final disposal of this type of chlorinated organic compound is high-temperature incineration. This process ensures the complete destruction of the hazardous components.

Your institution's EHS office will coordinate the pickup and transportation of the properly labeled and containerized waste to an approved disposal facility.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 4-(Chloromethyl)-3-methylpyridine hydrochloride is a critical responsibility for all laboratory personnel. By following the detailed procedures outlined in this guide, from initial hazard assessment and waste segregation to spill response and final disposal, researchers can ensure a safe working environment and maintain compliance with all relevant environmental regulations. Always consult your institution's specific EHS guidelines and Safety Data Sheets for the most current and comprehensive information.

References

• Pipzine Chemicals. (n.d.). 3-(Chloromethyl)pyridine Hydrochloride Supplier China. Retrieved from [Link]

• PubChem. (n.d.). 3-(Chloromethyl)pyridine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloromethyl-4-(3-methoxypropoxy)-3-methylpyridine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 2-(Chloromethyl)-4-methoxy-3-methylpyridine--hydrogen chloride (1/1). Retrieved from [Link]

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• MDPI. (n.d.). Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. Retrieved from [Link]

• CUNY. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

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• 1. 3-(Chloromethyl)-5-methylpyridine hydrochloride | C7H9Cl2N | CID 24764282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. research.columbia.edu [research.columbia.edu]
• 3. Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine – Oriental Journal of Chemistry [orientjchem.org]
• 4. mdpi.com [mdpi.com]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 6. ccny.cuny.edu [ccny.cuny.edu]